N-(4-ethoxyphenyl)-4-(1H-tetrazol-1-yl)benzamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C16H15N5O2/c1-2-23-15-9-5-13(6-10-15)18-16(22)12-3-7-14(8-4-12)21-11-17-19-20-21/h3-11H,2H2,1H3,(H,18,22)
• InChI Key: HYHBTUQUIVVEHT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N3C=NN=N3
• Molecular Formula: C16H15N5O2
• Molecular Weight: 309.32 g/mol

Description

N-(4-ethoxyphenyl)-4-(1H-tetrazol-1-yl)benzamide, commonly known as ETB, is a synthetic compound that belongs to the class of tetrazole-containing benzamides. It has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Anticancer Evaluation

N-(4-ethoxyphenyl)-4-(1H-tetrazol-1-yl)benzamide and its derivatives have been explored for their anticancer properties. For instance, a series of benzamide derivatives were synthesized and evaluated against several cancer cell lines, showing moderate to excellent anticancer activity. These findings suggest potential therapeutic applications in cancer treatment, highlighting the importance of structural modifications to enhance efficacy (Ravinaik et al., 2021).

Heterocyclic Synthesis

In the domain of organic chemistry, benzamide compounds serve as key intermediates for the synthesis of various heterocyclic compounds. Their reactivity towards different nucleophiles enables the creation of diverse molecular structures, contributing significantly to the development of new materials and pharmaceuticals (Mohareb et al., 2004).

Neuroprotective Activity

Derivatives of this compound have been investigated for their neuroprotective effects, particularly in the context of Alzheimer's disease. Certain compounds have shown promise in decreasing the aggregation of tau proteins and offering neuroprotection, which could pave the way for new treatments for neurodegenerative diseases (Lee et al., 2018).

Antimicrobial Agents

The exploration of this compound derivatives as antimicrobial agents has also been noteworthy. Some compounds have demonstrated potent activity against various bacterial and fungal strains, indicating their potential as novel antimicrobial drugs (Bikobo et al., 2017).

Molecular Aggregation and Materials Science

In materials science, the structural features of benzamide derivatives facilitate the formation of organogels with specific aggregate types (J- and H-aggregates), which are of great interest for their unique optical and electronic properties. This area of research holds potential for the development of advanced materials for various technological applications (Wu et al., 2011).